4,7-Dichloroquinoline-3-carboxamide

• Molecular Formula: C10H6Cl2N2O
• Molecular Weight: 241.07 g/mol
• IUPAC Name: 4,7-dichloroquinoline-3-carboxamide
• InChI: InChI=1S/C10H6Cl2N2O/c11-5-1-2-6-8(3-5)14-4-7(9(6)12)10(13)15/h1-4H,(H2,13,15)
• InChI Key: PYVHQOFRSUKJMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=CN=C2C=C1Cl)C(=O)N)Cl

Description

4,7-Dichloroquinoline-3-carboxamide is a specialized quinoline-based chemical intermediate designed for research and development applications, particularly in medicinal chemistry. This compound serves as a key precursor for synthesizing hybrid molecules with potential biological activity. Quinoline derivatives are of significant interest in pharmaceutical research for their diverse biological properties . The 4,7-dichloroquinoline scaffold is a privileged structure in antimalarial drug discovery. It is a fundamental building block in the synthesis of novel 4-aminoquinoline derivatives, which are extensively investigated to overcome chloroquine resistance in Plasmodium falciparum . Researchers utilize this core to develop new chemical entities with chirally defined side chains, aiming to enhance efficacy against resistant parasite strains . Furthermore, this scaffold is employed in the construction of complex hybrid molecules, such as those linking the quinoline moiety to other pharmacophores like β-carboline, to create potent agents with low nanomolar activity against both sensitive and multidrug-resistant malaria strains . Beyond antimalarial applications, the 4,7-dichloroquinoline structure is also used in the synthesis of hybrid aminoquinoline-triazine derivatives and novel oxazolidinones that demonstrate antimicrobial activity against common bacterial strains . The carboxamide functional group at the 3-position offers a versatile handle for further chemical modifications, allowing researchers to fine-tune the properties of the final molecule. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,7-Dichloroquinoline-3-carboxamide typically involves the Gould–Jacobs reaction, starting from 3-chloroaniline . The process includes:

Condensation: 3-chloroaniline is condensed with the diethyl ester of oxaloacetic acid under mildly acidic conditions to form an imine.

Cyclization: The imine is cyclized by heating in mineral oil to form the pyridine ring.

Hydrolysis and Decarboxylation: The resulting compound undergoes hydrolysis and decarboxylation.

Chlorination: The hydroxy group in the 4-position is converted into a chloro group using phosphoryl chloride.

Industrial Production Methods

An industrial preparation method involves the hydrolysis and acid adjustment of 4-hydroxy-7-chloroquinoline-3-carboxylic acid ethyl ester using sodium hydroxide solution. This is followed by decarboxylation to produce 4-hydroxy-7-chloroquinoline, which is then chlorinated using phosphorus oxychloride to obtain 4,7-dichloroquinoline .

Chemical Reactions Analysis

Types of Reactions

4,7-Dichloroquinoline-3-carboxamide undergoes various chemical reactions, including:

Nucleophilic Aromatic Substitution: The chlorine atom in the 4-position is highly reactive and can be replaced by nucleophiles.

Amination: Reaction with primary amines to form derivatives such as chloroquine.

Common Reagents and Conditions

Phosphoryl Chloride: Used for chlorination reactions.

Primary Amines: Used in nucleophilic aromatic substitution reactions to form amino derivatives.

Major Products

Chloroquine: Formed by the reaction of 4,7-dichloroquinoline with a specific primary amine.

Scientific Research Applications

4,7-Dichloroquinoline-3-carboxamide has diverse applications in scientific research:

Antimalarial Research: Used as an intermediate in the synthesis of antimalarial drugs.

Antimicrobial Studies: Investigated for its potential antimicrobial properties.

Cancer Research: Studied for its cytotoxic effects on various cancer cell lines.

Quorum Sensing Inhibition: Explored for its ability to inhibit quorum sensing in bacterial pathogens.

Mechanism of Action

The mechanism of action of 4,7-Dichloroquinoline-3-carboxamide involves its interaction with molecular targets such as enzymes and receptors. For instance, in antimalarial applications, it interferes with the heme detoxification pathway in Plasmodium parasites, leading to their death . In cancer research, it may exert cytotoxic effects by inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Chloroquine: A well-known antimalarial drug with a similar quinoline structure.

Hydroxychloroquine: Another antimalarial drug with an additional hydroxyl group.

Amodiaquine: An antimalarial drug with a similar structure but different substituents.

Uniqueness

4,7-Dichloroquinoline-3-carboxamide is unique due to its specific substitution pattern, which makes it a versatile intermediate for synthesizing various biologically active compounds. Its reactivity in nucleophilic aromatic substitution reactions allows for the selective formation of derivatives at the 4-position .